Cas no 1324589-90-3 (N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide
• CAS No: 1324589-90-3
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 5880804
• PubChem ID: 51282394
• Update Time: 2025-10-29

N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide
• EN300-26680852
• AKOS033694244
• 1324589-90-3
• Z195976812

• Inchi： 1S/C21H27N3O2/c1-23(21(16-22)11-3-2-4-12-21)20(26)15-24-13-9-18(10-14-24)17-5-7-19(25)8-6-17/h5-9,25H,2-4,10-15H2,1H3
• InChI Key： VIOGEWNHQJOFOT-UHFFFAOYSA-N
• SMILES： O=C(CN1CC=C(C2C=CC(=CC=2)O)CC1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

Additional information on N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide

N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide (CAS No. 1324589-90-3): A Comprehensive Overview

N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide (CAS No. 1324589-90-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acylamides and is characterized by its cyanocyclohexyl and tetrahydropyridine moieties, which confer it with distinct pharmacological properties.

The molecular structure of N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide is composed of a cyclohexane ring with a cyano group, a tetrahydropyridine ring substituted with a hydroxyphenyl group, and an acetamide functional group. The presence of these functional groups suggests that the compound may exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have explored the potential therapeutic applications of N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's analgesic properties. Preclinical studies in animal models have demonstrated that N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide can significantly reduce pain responses in both acute and chronic pain models. The mechanism of action appears to involve the modulation of nociceptive pathways in the central nervous system.

In addition to its anti-inflammatory and analgesic effects, N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This suggests that it may be suitable for development as an orally administered therapeutic agent.

However, further research is needed to fully understand the safety and efficacy of N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide. Clinical trials are currently underway to evaluate its therapeutic potential in various disease conditions. These trials will provide crucial data on its safety profile and effectiveness in human subjects.

In conclusion, N-(1-cyanocyclohexyl)-2-[4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-N-methylacetamide (CAS No. 1324589-90-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique molecular structure and pharmacological properties make it an exciting candidate for further development in the field of medicinal chemistry. As research continues to advance our understanding of this compound, it holds the potential to make significant contributions to the treatment of various diseases.